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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK9311 is a valuable tool in epigenetic research, serving as a negative control for the potent

and selective BRPF1 bromodomain inhibitor, GSK6853.[1][2] Bromodomain and PHD Finger

Containing Protein 1 (BRPF1) is a scaffold protein crucial for the assembly and activity of the

MOZ/MORF histone acetyltransferase (HAT) complexes.[3][4] These complexes play a

significant role in chromatin remodeling and gene transcription through the acetylation of

histone H3, particularly at lysine 23 (H3K23ac).[3] Dysregulation of BRPF1 and the associated

HAT complexes has been implicated in various diseases, including cancer.[4][5]

GSK9311 is structurally similar to GSK6853 but exhibits significantly reduced potency towards

BRPF1, making it an ideal control to distinguish between on-target and off-target effects in

cellular assays.[1] Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation of GSK9311 stock solutions for use in cellular assays.

Data Presentation
Quantitative data for GSK9311 and its active analog GSK6853 are summarized in the table

below for easy comparison.
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Compound
Molecular
Weight ( g/mol
)

Solubility

Recommended
Max. Cellular
Assay
Concentration

Mechanism of
Action

GSK9311 437.53[1]
DMSO: 2 mg/mL

(warmed)[1]
Up to 1 µM

Negative control

for BRPF1

inhibition[1][2]

GSK6853 409.48
DMSO: 81

mg/mL[1]

No higher than 1

µM[1][2][6][7]

Potent and

selective BRPF1

bromodomain

inhibitor[1][2]

Experimental Protocols
Materials

GSK9311 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile filtered pipette tips

Vortex mixer

Water bath or heat block (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM GSK9311 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK9311, a commonly

used concentration for preparing working solutions for cellular assays.

Calculate the required mass of GSK9311:
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To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 437.53 g/mol x 1000 mg/g

Mass (mg) = 4.3753 mg

Therefore, you will need to weigh out approximately 4.38 mg of GSK9311 powder.

Weighing the GSK9311 powder:

Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

Carefully add approximately 4.38 mg of GSK9311 powder to the tube. Record the exact

mass.

Dissolving the GSK9311 powder:

Calculate the precise volume of DMSO needed based on the actual mass of GSK9311
weighed.

Volume (mL) = [Mass (mg) / 437.53 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of cell culture grade DMSO to the microcentrifuge tube

containing the GSK9311 powder.

Vortex the tube thoroughly for at least 1-2 minutes to ensure the compound is fully

dissolved.

If the compound does not fully dissolve, gentle warming in a water bath or heat block (e.g.,

at 37°C) for a few minutes can aid in dissolution.[1] Vortex again after warming.

Storage of the Stock Solution:

Once fully dissolved, the 10 mM GSK9311 stock solution should be aliquoted into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cellular
Assays
This protocol describes the dilution of the 10 mM GSK9311 stock solution to the final desired

concentrations for treating cells. It is recommended to use GSK9311 at the same concentration

as the active compound (GSK6853) to serve as a proper negative control. The recommended

maximum concentration for GSK6853 in cellular assays is 1 µM to minimize off-target effects.

[1][6][7]

Determine the final desired concentration:

For example, to prepare a final concentration of 1 µM GSK9311 in your cell culture

medium.

Perform serial dilutions:

It is recommended to perform a serial dilution to achieve the final low micromolar or

nanomolar concentrations accurately.

Step 1: Intermediate Dilution (e.g., to 100 µM):

Dilute the 10 mM stock solution 1:100 in cell culture medium. For example, add 1 µL of

the 10 mM stock solution to 99 µL of cell culture medium. Mix well by gentle pipetting.

Step 2: Final Dilution (e.g., to 1 µM):

Dilute the 100 µM intermediate solution 1:100 in cell culture medium. For example, add

10 µL of the 100 µM solution to 990 µL of cell culture medium to make a total volume of

1 mL. Mix well.

Solvent Control:

It is crucial to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the GSK9311-treated wells. For the example above,

the final DMSO concentration would be 0.01%.
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Caption: Experimental workflow for preparing GSK9311 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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